
N-Propyl Isocyanide safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Propyl Isocyanide

Cat. No.: B1215125 Get Quote

N-Propyl Isocyanide: A Technical Guide to
Safety and Handling
Attention Researchers, Scientists, and Drug Development Professionals: This document

provides a comprehensive overview of the known safety data and handling precautions for N-
Propyl Isocyanide (CAS No. 627-36-1). It is crucial to distinguish this compound from N-

Propyl Isocyanate, as their safety profiles differ significantly.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative toxicological

data for N-Propyl Isocyanide is not readily available in public databases. The information

presented here is compiled from available chemical literature and general safety practices for

alkyl isocyanides. It is imperative to obtain a substance-specific SDS from your chemical

supplier before handling N-Propyl Isocyanide.

Introduction to N-Propyl Isocyanide
N-Propyl Isocyanide, with the chemical formula C₄H₇N, is a colorless liquid known for its

distinctive and often unpleasant odor.[1] It is a versatile reagent in organic synthesis, primarily

utilized for its ability to form new carbon-nitrogen bonds.[2] Its applications include

multicomponent reactions, such as the Ugi and Passerini reactions, and its use as a ligand in

transition metal catalysis.[2]
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While some isocyanides are reported to have low toxicity in mammals, others can be toxic.[3]

The reactivity of the isocyanide functional group warrants careful handling and a thorough

understanding of its potential hazards.

Physical and Chemical Properties
A summary of the known physical and chemical properties of N-Propyl Isocyanide is

presented in the table below.

Property Value Reference

CAS Number 627-36-1 [1]

Molecular Formula C₄H₇N [1]

Molecular Weight 69.11 g/mol [1]

Appearance Colorless liquid [1]

Odor Distinctive, unpleasant [1]

Boiling Point 101-102 °C [1]

Solubility
Soluble in common organic

solvents
[1]

Hazard Identification and GHS Classification
A specific GHS classification for N-Propyl Isocyanide is not consistently available. However,

based on the known hazards of other alkyl isocyanides and their potential for toxicity, it is

prudent to handle this compound with a high degree of caution. For comparison, the GHS

classification for a related compound, Isopropyl Isocyanide, includes "Toxic if swallowed,"

"Toxic in contact with skin," and "Toxic if inhaled".[4]

It is critical to obtain the supplier-specific Safety Data Sheet (SDS) for the correct GHS

classification and hazard statements before use.

Handling and Storage Precautions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Isocyanide
https://www.benchchem.com/product/b1215125?utm_src=pdf-body
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125
https://www.benchchem.com/product/b1215125?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-isocyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the lack of a specific, detailed SDS, the following handling and storage precautions are

based on general best practices for volatile and potentially toxic organic compounds and alkyl

isocyanides.

Engineering Controls
Ventilation: All work with N-Propyl Isocyanide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Containment: Use of a glove box may be appropriate for procedures with a higher risk of

release.

Personal Protective Equipment (PPE)
The following PPE is recommended as a minimum standard. Consult the supplier-specific SDS

for detailed recommendations.

PPE Category Recommendation

Eye/Face Protection Chemical splash goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat or chemical-resistant

apron should be worn.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of inhalation, a NIOSH-approved respirator

with organic vapor cartridges is recommended.
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Personal Protective Equipment (PPE)

Recommendations

Eye/Face Protection

Chemical Splash Goggles &
Face Shield

Minimum

Skin Protection

Chemical-Resistant Gloves &
Lab Coat/Apron

Minimum

Respiratory Protection

NIOSH-Approved Respirator
(Organic Vapor Cartridges)

As Needed

Click to download full resolution via product page

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong acids and oxidizing agents.

Keep away from sources of ignition.

Emergency Procedures
In the event of an emergency, follow these general guidelines and always refer to your

institution's emergency response plan and the supplier-specific SDS.

Spills
Minor Spill:

Evacuate the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team immediately.
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Spill Occurs

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Evacuate Immediate Area Evacuate Laboratory

Don Appropriate PPE

Absorb with Inert Material

Collect in Labeled Container

Clean Spill Area

Alert Others

Contact Emergency Response

Click to download full resolution via product page

First Aid
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols and Methodologies
Detailed experimental protocols involving N-Propyl Isocyanide should be designed with a

primary focus on minimizing exposure.

General Protocol for a Reaction using N-Propyl Isocyanide:

Preparation:

Conduct a thorough risk assessment for the entire experimental procedure.

Ensure a chemical fume hood is certified and functioning correctly.

Assemble all necessary glassware and ensure it is free from cracks or defects.

Have appropriate quenching and waste containers ready in the fume hood.

Execution:

Wear all required PPE before handling the reagent.

Transfer N-Propyl Isocyanide within the fume hood using a syringe or cannula to

minimize vapor release.

Perform the reaction in a closed system whenever possible.
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Continuously monitor the reaction for any signs of an uncontrolled exotherm or pressure

buildup.

Work-up and Purification:

Quench the reaction carefully within the fume hood.

Conduct all extractions and solvent removal steps within the fume hood.

If purification by chromatography is necessary, perform this within the fume hood.

Waste Disposal:

Dispose of all waste, including contaminated consumables, in a properly labeled

hazardous waste container.

Conclusion
N-Propyl Isocyanide is a valuable reagent in chemical synthesis, but its handling requires a

high level of caution due to the lack of comprehensive public safety data and the potential for

toxicity associated with alkyl isocyanides. Researchers, scientists, and drug development

professionals must prioritize obtaining a substance-specific Safety Data Sheet from their

supplier and implementing robust safety protocols, including the use of appropriate engineering

controls and personal protective equipment. Adherence to these precautions is essential for the

safe and effective use of this compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Propyl Isocyanide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215125#n-propyl-isocyanide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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